Cas no 1323663-84-8 (N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 1323663-84-8
• MF: C₁₈H₂₄N₂O₅S
• MW: 380.458563804626
• CID: 6317330
• PubChem ID: 49720780
• Update Time: 2025-06-22

N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide
• N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• SR-01000925835
• 1323663-84-8
• VU0526691-1
• F5870-0452
• CHEMBL4951085
• SR-01000925835-1
• AKOS024525939
• N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C18H24N2O5S/c1-13-17(14(2)25-20-13)26(21,22)19-12-18(8-10-24-11-9-18)15-6-4-5-7-16(15)23-3/h4-7,19H,8-12H2,1-3H3
• InChI Key： WAMXBSJLNMGBCC-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NCC1(C2C=CC=CC=2OC)CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 380.14059304g/mol
• Monoisotopic Mass: 380.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99Ų

Additional information on N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide

N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1323663-84-8): An Overview of Its Structure, Properties, and Applications

N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1323663-84-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, physical properties, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The chemical structure of N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide is composed of a central oxazole ring with a sulfonamide group attached to the 4-position. The oxazole ring is further substituted with a 3,5-dimethyl group, which adds to its structural complexity. Additionally, the compound features a 2-methoxyphenyl group linked to an oxan (tetrahydro-2H-pyran) ring through a methylene bridge. This intricate arrangement of functional groups contributes to the compound's unique properties and biological activity.

The synthesis of N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide typically involves multi-step reactions. One common approach is to start with the preparation of the oxan ring followed by the introduction of the 2-methoxyphenyl group. Subsequent steps involve the formation of the oxazole ring and the attachment of the sulfonamide group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound.

Physical Properties

N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide is a white crystalline solid with a molecular weight of approximately 399.5 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly used to characterize the structure and purity of N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide. These methods provide valuable insights into the molecular composition and help ensure that the synthesized product meets high standards of purity.

Biological Activity and Therapeutic Potential

Recent studies have highlighted the potential therapeutic applications of N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide. One area of particular interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For example, research has shown that this compound can effectively inhibit certain kinases that play a role in cancer progression. This makes it a promising candidate for further development as an anticancer agent.

In addition to its anticancer properties, N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide has also been investigated for its potential use in treating neurological disorders. Studies have demonstrated that it can modulate ion channels and receptors in the central nervous system (CNS), suggesting its potential as a neuroprotective agent or for managing conditions such as epilepsy or Alzheimer's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide in human subjects. Preliminary results have been encouraging, with the compound showing good pharmacokinetic properties and minimal side effects at therapeutic doses.

Conclusion

N-{4-(2-methoxyphenyl)oxan-4-y-lmethyl}-3,5-dimethyl--1,-2--oxazole--sulfonamide (CAS No. 1323663--8--8) represents a fascinating example of how complex organic chemistry can lead to compounds with significant biological activity and therapeutic potential. Its unique structure and properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds promise for addressing unmet medical needs in various disease areas.